Cas no 1805707-52-1 (1-Bromo-1-(2-(difluoromethyl)-4-methylphenyl)propan-2-one)

• Product Name: 1-Bromo-1-(2-(difluoromethyl)-4-methylphenyl)propan-2-one
• CAS No: 1805707-52-1
• MF: C₁₁H₁₁BrF₂O
• MW: 277.105249643326
• CID: 5007184
• Update Time: 2025-07-02

1-Bromo-1-(2-(difluoromethyl)-4-methylphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(2-(difluoromethyl)-4-methylphenyl)propan-2-one

• Inchi： 1S/C11H11BrF2O/c1-6-3-4-8(10(12)7(2)15)9(5-6)11(13)14/h3-5,10-11H,1-2H3
• InChI Key： FAVAPJWZMNGVFF-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=CC(C)=CC=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 233
• XLogP3: 3.4
• Topological Polar Surface Area: 17.1

Additional information on 1-Bromo-1-(2-(difluoromethyl)-4-methylphenyl)propan-2-one

Introduction to 1-Bromo-1-(2-(difluoromethyl)-4-methylphenyl)propan-2-one (CAS No. 1805707-52-1) and Its Emerging Applications in Chemical Biology

1-Bromo-1-(2-(difluoromethyl)-4-methylphenyl)propan-2-one, identified by the chemical identifier CAS No. 1805707-52-1, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural features and potential applications. This compound, featuring a brominated ketone moiety linked to a phenyl ring substituted with a difluoromethyl group and a methyl group, exhibits intriguing chemical properties that make it a valuable scaffold for the development of novel bioactive molecules.

The structural composition of 1-Bromo-1-(2-(difluoromethyl)-4-methylphenyl)propan-2-one includes several key functional groups that contribute to its reactivity and biological relevance. The presence of a bromine atom at the alpha position relative to the carbonyl group enhances its utility in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are widely employed in the synthesis of complex organic molecules. Additionally, the difluoromethyl substituent is known for its ability to modulate metabolic stability and binding affinity, making it a preferred choice in drug design.

In recent years, there has been growing interest in leveraging this compound as a building block for the development of small-molecule inhibitors targeting various biological pathways. The phenyl ring, with its electron-donating methyl group at the para position relative to the bromine substituent, influences the electronic properties of the molecule, potentially enhancing its interaction with biological targets. This feature has been exploited in the design of molecules with therapeutic potential, particularly in oncology and inflammation research.

One of the most compelling aspects of 1-Bromo-1-(2-(difluoromethyl)-4-methylphenyl)propan-2-one is its role in the synthesis of molecules that exhibit potent activity against enzymes involved in cancer progression. For instance, studies have demonstrated that derivatives of this compound can inhibit kinases and other enzymes that are overexpressed in tumor cells. The difluoromethyl group, in particular, has been shown to improve pharmacokinetic profiles by increasing lipophilicity and metabolic stability, which are critical factors for drug efficacy.

Recent advancements in computational chemistry have further enhanced the utility of this compound. Molecular modeling studies have revealed that modifications to its structure can fine-tune its binding interactions with biological targets, providing insights into how to optimize its pharmacological properties. These computational approaches have accelerated the discovery process by allowing researchers to predict the behavior of potential derivatives before conducting costly experimental trials.

The synthesis of 1-Bromo-1-(2-(difluoromethyl)-4-methylphenyl)propan-2-one itself presents an interesting challenge due to its complex architecture. However, modern synthetic methodologies have made it more accessible than ever before. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have enabled chemists to construct this molecule with high efficiency and precision. These advancements have not only facilitated research but also opened new avenues for industrial applications.

In addition to its pharmaceutical applications, 1-Bromo-1-(2-(difluoromethyl)-4-methylphenyl)propan-2-one has found utility in materials science. Its ability to participate in polymerization reactions makes it a valuable monomer for creating novel materials with tailored properties. For example, researchers have explored its use in synthesizing polymers that exhibit enhanced thermal stability or mechanical strength, which could lead to innovations in coatings and adhesives.

The growing body of research on this compound underscores its versatility and importance in modern chemistry. As our understanding of biological systems continues to expand, molecules like 1-Bromo-1-(2-(difluoromethyl)-4-methylphenyl)propan-2-one will undoubtedly play a crucial role in addressing some of the most pressing challenges in medicine and materials science. By leveraging its unique structural features and reactivity, scientists are paving the way for new therapeutic strategies and advanced materials that could transform multiple industries.